Cas no 1858240-02-4 (2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid)

• Product Name: 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid
• CAS No: 1858240-02-4
• MF: C₁₂H₁₆ClNO₅S
• MW: 321.777141571045
• MDL: MFCD28954497
• CID: 4709107
• Update Time: 2025-10-31

2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Chloro-2-methoxyphenyl)(methylsulfonyl)amino]butanoic acid
• butanoic acid, 2-[(5-chloro-2-methoxyphenyl)(methylsulfonyl)amino]-
• 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid

• MDL： MFCD28954497
• Inchi： 1S/C12H16ClNO5S/c1-4-9(12(15)16)14(20(3,17)18)10-7-8(13)5-6-11(10)19-2/h5-7,9H,4H2,1-3H3,(H,15,16)
• InChI Key： ODSDKZAEVRVUOU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N(C(C(=O)O)CC)S(C)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 436
• Topological Polar Surface Area: 92.3

Additional information on 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid

Professional Introduction to Compound with CAS No. 1858240-02-4 and Product Name: 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid

The compound identified by the CAS number 1858240-02-4 and the product name 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chloro substituent, a methoxy group, and a methylsulfonylaminobutanoic acid moiety, makes it a versatile candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds that exhibit promising biological activities. The structural features of 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid align well with this trend, as they suggest potential interactions with various biological targets. Specifically, the chloro and methoxy substituents are known to modulate electronic properties and metabolic stability, while the methylsulfonylaminobutanoic acid backbone introduces a pharmacophore that is frequently associated with bioactivity in drug candidates.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. The methylsulfonyl group in this compound not only contributes to its solubility but also enhances its binding affinity to biological targets. This has led researchers to explore its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties, making them attractive candidates for further development.

The synthesis of 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro and methoxy groups typically requires precise control over reaction conditions to avoid unwanted side products. Additionally, the incorporation of the methylsulfonylaminobutanoic acid moiety necessitates expertise in sulfonamide chemistry, which is crucial for achieving the desired molecular architecture.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of electronic and steric features provided by its structural components allows for fine-tuning of biological activity. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel therapeutic agents. Preliminary data suggest that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors, which could translate into therapeutic benefits for a range of diseases.

The pharmacokinetic properties of 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid are also an area of active investigation. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing its clinical efficacy and safety profile. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict metabolic pathways and identify potential liabilities early in the drug development process.

In conclusion, the compound with CAS No. 1858240-02-4 and the product name 2-(5-Chloro-2-methoxyphenyl)(methylsulfonyl)aminobutanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.